![molecular formula C12H12F3NO4 B1611465 Methyl N-[(benzyloxy)carbonyl]-3,3,3-trifluoroalaninate CAS No. 27240-49-9](/img/structure/B1611465.png)
Methyl N-[(benzyloxy)carbonyl]-3,3,3-trifluoroalaninate
Overview
Description
Methyl N-[(benzyloxy)carbonyl]-3,3,3-trifluoroalaninate (MBCTA) is a chemical compound that has been widely used in scientific research due to its unique properties. This compound is a derivative of alanine, an amino acid that is commonly found in proteins. MBCTA has been synthesized using various methods, and its mechanism of action and physiological effects have been extensively studied. In
Mechanism of Action
The mechanism of action of Methyl N-[(benzyloxy)carbonyl]-3,3,3-trifluoroalaninate is based on its ability to react with the amino group of lysine residues in proteins. The reaction between Methyl N-[(benzyloxy)carbonyl]-3,3,3-trifluoroalaninate and lysine residues forms a stable covalent bond, which can be used to selectively label proteins. The reaction is specific to lysine residues, and the selectivity can be controlled by adjusting the reaction conditions.
Biochemical and Physiological Effects:
Methyl N-[(benzyloxy)carbonyl]-3,3,3-trifluoroalaninate has been shown to have minimal biochemical and physiological effects. It is not toxic to cells and does not interfere with cellular functions. The compound is stable in aqueous solutions and can be used in a wide range of biological assays.
Advantages and Limitations for Lab Experiments
The advantages of using Methyl N-[(benzyloxy)carbonyl]-3,3,3-trifluoroalaninate in lab experiments are its high yield and purity, its specificity for lysine residues, and its stability in aqueous solutions. The limitations of using Methyl N-[(benzyloxy)carbonyl]-3,3,3-trifluoroalaninate are its cost and the need for specialized equipment and expertise to synthesize and use the compound.
Future Directions
There are several future directions for the use of Methyl N-[(benzyloxy)carbonyl]-3,3,3-trifluoroalaninate in scientific research. One direction is the development of new methods for the selective labeling of proteins using Methyl N-[(benzyloxy)carbonyl]-3,3,3-trifluoroalaninate. Another direction is the use of Methyl N-[(benzyloxy)carbonyl]-3,3,3-trifluoroalaninate in the design of more potent and selective drugs. Additionally, Methyl N-[(benzyloxy)carbonyl]-3,3,3-trifluoroalaninate can be used in the development of new diagnostic tools for the detection of diseases. Finally, the use of Methyl N-[(benzyloxy)carbonyl]-3,3,3-trifluoroalaninate in the study of protein-protein interactions and signaling pathways is an area of active research.
Scientific Research Applications
Methyl N-[(benzyloxy)carbonyl]-3,3,3-trifluoroalaninate has been widely used in scientific research as a tool to study various biological processes. One of the most significant applications of Methyl N-[(benzyloxy)carbonyl]-3,3,3-trifluoroalaninate is in the field of proteomics, where it is used as a reagent to selectively label and isolate proteins. Methyl N-[(benzyloxy)carbonyl]-3,3,3-trifluoroalaninate can react with the amino group of lysine residues in proteins, forming a stable covalent bond. This reaction can be used to selectively label proteins in complex mixtures, allowing for their identification and quantification.
Another application of Methyl N-[(benzyloxy)carbonyl]-3,3,3-trifluoroalaninate is in the field of drug discovery, where it is used as a tool to study the mechanism of action of drugs. Methyl N-[(benzyloxy)carbonyl]-3,3,3-trifluoroalaninate can be used to selectively label the active site of enzymes, allowing for the identification of the binding site of drugs. This information can be used to design more potent and selective drugs.
properties
IUPAC Name |
methyl (2R)-3,3,3-trifluoro-2-(phenylmethoxycarbonylamino)propanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12F3NO4/c1-19-10(17)9(12(13,14)15)16-11(18)20-7-8-5-3-2-4-6-8/h2-6,9H,7H2,1H3,(H,16,18)/t9-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ULHMLACUUBNDDD-SECBINFHSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C(C(F)(F)F)NC(=O)OCC1=CC=CC=C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC(=O)[C@H](C(F)(F)F)NC(=O)OCC1=CC=CC=C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12F3NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30441543 |
Source
|
| Record name | CTK4F9319 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30441543 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
291.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl N-[(benzyloxy)carbonyl]-3,3,3-trifluoroalaninate | |
CAS RN |
27240-49-9 |
Source
|
| Record name | CTK4F9319 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30441543 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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